Cas no 3578-90-3 (5-Benzoxazolecarbonyl chloride, 2-chloro-)

• Product Name: 5-Benzoxazolecarbonyl chloride, 2-chloro-
• CAS No: 3578-90-3
• MF: C₈H₃Cl₂NO₂
• MW: 216.020920038223
• CID: 4818228
• Update Time: 2025-04-23

5-Benzoxazolecarbonyl chloride, 2-chloro- Chemical and Physical Properties

Names and Identifiers

• 5-Benzoxazolecarbonyl chloride, 2-chloro-
• ClC=1OC2=C(N=1)C=C(C=C2)C(=O)Cl

• Inchi： 1S/C8H3Cl2NO2/c9-7(12)4-1-2-6-5(3-4)11-8(10)13-6/h1-3H
• InChI Key： MJUUKYQDZOHGEZ-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=C(C(=O)Cl)C=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 3.7
• Topological Polar Surface Area: 43.1

Additional information on 5-Benzoxazolecarbonyl chloride, 2-chloro-

Comprehensive Overview of 5-Benzoxazolecarbonyl chloride, 2-chloro- (CAS No. 3578-90-3)

5-Benzoxazolecarbonyl chloride, 2-chloro- (CAS No. 3578-90-3) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the benzoxazole family, known for its versatile applications in synthesizing bioactive molecules. With the increasing demand for heterocyclic compounds in drug discovery, 2-chloro-5-benzoxazolecarbonyl chloride has gained significant attention due to its unique structural properties and reactivity.

The molecular structure of 5-Benzoxazolecarbonyl chloride, 2-chloro- features a benzoxazole core substituted with a carbonyl chloride group at the 5-position and a chlorine atom at the 2-position. This configuration enhances its utility as a key intermediate in the synthesis of pharmaceutical intermediates and agrochemical derivatives. Researchers often employ this compound in peptide coupling reactions and cross-coupling reactions, making it indispensable in modern organic chemistry.

Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of 2-chloro-5-benzoxazolecarbonyl chloride. Innovations in catalytic methods and solvent-free reactions aim to reduce environmental impact while maintaining high yields. This aligns with the growing focus on eco-friendly chemical processes and circular economy principles in the chemical industry.

In the pharmaceutical sector, 5-Benzoxazolecarbonyl chloride, 2-chloro- serves as a precursor for developing antimicrobial agents and anticancer drugs. Its ability to form stable amide bonds makes it valuable for constructing complex molecular architectures. Additionally, agrochemical researchers leverage this compound to design novel crop protection agents, addressing global challenges in food security and sustainable agriculture.

The market for benzoxazole derivatives is expanding, driven by advancements in drug discovery and material science. As industries seek efficient and scalable synthetic routes, CAS No. 3578-90-3 remains a critical component in the toolkit of chemists. Its compatibility with high-throughput screening and combinatorial chemistry further underscores its relevance in cutting-edge research.

Quality control and regulatory compliance are paramount when handling 5-Benzoxazolecarbonyl chloride, 2-chloro-. Reputable suppliers ensure adherence to Good Manufacturing Practices (GMP) and provide detailed analytical certificates to guarantee purity and consistency. Researchers are advised to consult safety data sheets (SDS) and follow best practices for storage and handling to maintain optimal performance.

In conclusion, 5-Benzoxazolecarbonyl chloride, 2-chloro- (CAS No. 3578-90-3) is a pivotal compound in modern chemical research. Its applications span pharmaceuticals, agrochemicals, and materials science, reflecting its broad utility. As the scientific community continues to explore innovative synthetic methodologies, this compound will undoubtedly play a central role in shaping future breakthroughs.